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Compound of Interest

Compound Name: SNAP-7941

Cat. No.: B8574080

A comprehensive review of preclinical data confirms the efficacy of SNAP-7941, a selective
melanin-concentrating hormone 1 receptor (MCH1-R) antagonist, in reducing food intake and
promoting weight loss compared to control groups. These findings highlight the potential of
MCH1-R antagonism as a therapeutic strategy for obesity and related metabolic disorders.

SNAP-7941 has been shown to be a potent and selective antagonist of the MCHL1 receptor, a
key component in the regulation of energy balance and body weight.[1][2] Melanin-
concentrating hormone (MCH) itself is a neuropeptide known to stimulate food intake
(orexigenic effect).[2][3][4] By blocking the MCHL1 receptor, SNAP-7941 effectively inhibits the
signaling pathway that promotes feeding behavior.

Quantitative Comparison of Anorectic Effects

The anorectic properties of SNAP-7941 have been demonstrated across various experimental
paradigms, consistently showing a reduction in food consumption and body weight gain when
compared to a vehicle control.
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Data summarized from Borowsky et al., 2002.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

MCH-Stimulated Food Intake

Objective: To determine if SNAP-7941 can inhibit the orexigenic effects of centrally
administered MCH.

Subjects: Male Long-Evans rats.

Procedure:

Rats were surgically implanted with a cannula into the third ventricle of the brain.

Following recovery, animals were pre-treated with either SNAP-7941 (10 mg/kg, i.p.) or a
vehicle solution.

Subsequently, MCH (3 nmol in 5 ul) or a vehicle was injected into the third ventricle.

Food intake was then measured for a specified period.

Palatable Food Consumption

Objective: To assess the effect of SNAP-7941 on the consumption of highly palatable food in
satiated animals.
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Subjects: Satiated rats.
Procedure:
o Rats were administered SNAP-7941 at various doses (3, 10, and 30 mg/kg, i.p.) or a vehicle.

e The consumption of sweetened condensed milk was measured.

Chronic Administration and Body Weight

Objective: To evaluate the long-term effects of SNAP-7941 on body weight.
Subjects: Young, growing male Long-Evans rats or rats with diet-induced obesity.
Procedure:

o For the diet-induced obesity model, rats were fed a high-fat diet (45% kcal from fat) for 11
weeks.

o Rats were then treated with SNAP-7941 (10 mg/kg, i.p.) or a vehicle twice daily for seven
days.

o Body weight was recorded regularly throughout the treatment period.

Visualizing the Mechanism and Workflow

To better understand the underlying processes, the following diagrams illustrate the signaling
pathway of MCH and the experimental workflow for evaluating SNAP-7941.
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Caption: MCH1 Receptor Antagonism by SNAP-7941
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Caption: Workflow for Confirming Anorectic Effect

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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